Cas no 1254514-12-9 (6-Bromo-1,4-dichloroisoquinoline)

• Product Name: 6-Bromo-1,4-dichloroisoquinoline
• CAS No: 1254514-12-9
• MF: C₉H₄BrCl₂N
• MW: 276.944759368896
• CID: 3160425
• PubChem ID: 84714570
• Update Time: 2025-04-21

6-Bromo-1,4-dichloroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1,4-dichloroisoquinoline
• 1254514-12-9
• EN300-4263456
• CS-0249151
• 882-648-1

• Inchi： 1S/C9H4BrCl2N/c10-5-1-2-6-7(3-5)8(11)4-13-9(6)12/h1-4H
• InChI Key： XFPCRDPGSHRSCT-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(=NC=C(C=2C=1)Cl)Cl

Computed Properties

• Exact Mass: 274.89042Da
• Monoisotopic Mass: 274.89042Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 12.9Ų